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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethyl-1H-pyrazole-5-carbonitrile is a heterocyclic organic compound with the
molecular formula CeH7Ns.[1] It features a pyrazole ring, a five-membered aromatic heterocycle
with two adjacent nitrogen atoms, substituted with two methyl groups at positions 1 and 3, and
a nitrile group at position 5.[1] This compound serves as a versatile building block in medicinal
chemistry and materials science. Its unique electronic and structural features make it a subject
of interest for the development of novel therapeutic agents and functional materials. This guide
provides a comprehensive overview of its physical and chemical properties, available synthetic
routes, and potential biological activities.

Physical and Chemical Properties

The physical and chemical properties of 1,3-Dimethyl-1H-pyrazole-5-carbonitrile are
summarized below. It is important to note that while some experimental data is available,
certain properties are based on predicted values.

Table 1: Physical Properties of 1,3-Dimethyl-1H-pyrazole-5-carbonitrile
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Property Value Source
Molecular Formula CeH7N3 [1]
Molecular Weight 121.14 g/mol [1]
Appearance Off-white crystalline solid [2]
Boiling Point 248.7 £ 20.0 °C (Predicted) [2]
Density 1.09 + 0.1 g/cm? (Predicted) [2]
Storage Temperature -20°C [2]

Table 2: Chemical and Spectroscopic Identifiers

Identifier Value Source

1,3-dimethyl-1H-pyrazole-5-

IUPAC Name o [1]
carbonitrile

CAS Number 306936-77-6 [1]

SMILES CC1=CC(=NN1C)C#N [1]

INChI=1S/C6H7N3/c1-5-3-6(4-
InChl [1]
7)9(2)8-5/h3H,1-2H3

Reactivity and Chemical Behavior

The pyrazole ring in 1,3-Dimethyl-1H-pyrazole-5-carbonitrile is aromatic, and its reactivity is
influenced by the electron-donating methyl groups and the electron-withdrawing nitrile group.
The C-4 position of the pyrazole ring is the most electron-rich and, therefore, the most
susceptible to electrophilic attack.[1]

Key reactions include:
o Oxidation: The pyrazole ring can be oxidized under specific conditions.

e Reduction: The nitrile group can be reduced to an amine or other functional groups.
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e Nucleophilic Substitution: The nitrile group can undergo nucleophilic substitution reactions.

Synthesis Protocols

While detailed, step-by-step experimental protocols for the synthesis of 1,3-Dimethyl-1H-
pyrazole-5-carbonitrile are not readily available in the public domain, a general synthetic

approach has been described.

A common method involves the dehydration of the corresponding aldoxime. The precursor, 1,3-
dimethyl-1H-pyrazole-5-carbaldehyde, can be synthesized through various methods, including
the Vilsmeier-Haack reaction on 1,3-dimethylpyrazolone.

Below is a generalized workflow for a potential synthesis route.

Synthesis of Precursor

1,3-Dimethylpyrazolone }7

Vilsmejer-Haack
Regction

Vilsmeier-Haack Reagent (POCI3, DMF) l

Formation of Aldoxime
Y A 4

I1,3-Dimethyl-lH-pyrazole-s-carbaldehyde} I Hydroxylamine Hydrochloride

c

Dehydration to Nitrile

| 1,3-Dimethyl-1H-pyrazole-5-carbaldoxime Dehydrating Agent (e.qg., Acetic Anhydride)

Dehydratfon
1,3-Dimethyl-1H-pyrazole-5-carbonitrile
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A generalized synthetic workflow for 1,3-Dimethyl-1H-pyrazole-5-carbonitrile.

Biological Activity and Potential Applications

Derivatives of pyrazole are known to exhibit a wide range of biological activities, and 1,3-
Dimethyl-1H-pyrazole-5-carbonitrile is also under investigation for its potential therapeutic
applications.

e Antimicrobial and Anticancer Properties: Preliminary studies suggest that this compound
may possess antimicrobial and anticancer properties, though the specific mechanisms of
action are still under investigation.

o Drug Development Intermediate: Due to its reactive functional groups and heterocyclic core,
it serves as a valuable intermediate in the synthesis of more complex pharmaceutical
compounds.

Currently, there is no specific information available in the public domain regarding the signaling
pathways directly modulated by 1,3-Dimethyl-1H-pyrazole-5-carbonitrile. Research in this
area is ongoing.

The potential biological activities of pyrazole derivatives can be broadly categorized as shown
in the diagram below.
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Potential biological activities of pyrazole-based compounds.

Safety and Handling

1,3-Dimethyl-1H-pyrazole-5-carbonitrile is predicted to be toxic if swallowed, in contact with
skin, or if inhaled.[2] Standard laboratory safety protocols should be strictly followed when
handling this compound. This includes the use of personal protective equipment (PPE) such as
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume
hood.

Conclusion

1,3-Dimethyl-1H-pyrazole-5-carbonitrile is a promising heterocyclic compound with potential
applications in medicinal chemistry and drug development. While comprehensive experimental
data on its physical properties and biological mechanisms are still being gathered, its structural
features and preliminary activity screenings suggest it is a valuable scaffold for further
investigation. Future research should focus on elucidating its precise biological targets and
signaling pathways to fully realize its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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